Cas no 196925-51-6 (1-(3,4-dichlorophenyl)-3-(6-methoxy-1,3-benzothiazol-2-yl)urea)

• Product Name: 1-(3,4-dichlorophenyl)-3-(6-methoxy-1,3-benzothiazol-2-yl)urea
• CAS No: 196925-51-6
• MF: C₁₅H₁₁Cl₂N₃O₂S
• MW: 368.237739801407
• CID: 1388254
• PubChem ID: 473564
• Update Time: 2025-04-20

1-(3,4-dichlorophenyl)-3-(6-methoxy-1,3-benzothiazol-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dichlorophenyl)-3-(6-methoxy-1,3-benzothiazol-2-yl)urea
• AC1LAR8L
• AC1Q4EVG
• Oprea1_267003
• STOCK2S-04165
• CTK0A0372
• MolPort-000-468-564
• MolPort-000-808-559
• STK079375
• ZINC09015978
• AC1LAR8L; AC1Q4EVG; Oprea1_267003; STOCK2S-04165; CTK0A0372; MolPort-000-468-564; MolPort-000-808-559; STK079375; ZINC09015978;
• Z44584298
• 196925-51-6
• AKOS001014853
• 2-(N-(3,4-DICHLOROPHENYL)CARBAMOYL)AMINO-6-METHOXYBENZOTHIAZOLE
• SCHEMBL4917891
• N-(3,4-dichlorophenyl)-N'-(6-methoxy-1,3-benzothiazol-2-yl)urea
• 2-(N-(3,4-Dichlorophenyl)carbamoyl)amin-6-methoxybenzothiazole
• DTXSID00332974
• Urea, N-(3,4-dichlorophenyl)-N'-(6-methoxy-2-benzothiazolyl)-

• Inchi： 1S/C15H11Cl2N3O2S/c1-22-9-3-5-12-13(7-9)23-15(19-12)20-14(21)18-8-2-4-10(16)11(17)6-8/h2-7H,1H3,(H2,18,19,20,21)
• InChI Key： OJEKQVGVBCXFRC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(NC1=NC2C=CC(=CC=2S1)OC)=O)Cl

Computed Properties

• Exact Mass: 366.99513
• Monoisotopic Mass: 366.9949032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 91.5Ų

Experimental Properties

• PSA: 63.25